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Compound of Interest

Compound Name:
4-(Bromomethyl)-3-

fluorobenzonitrile

Cat. No.: B012288 Get Quote

Prepared by the Senior Application Scientist Team

This guide provides comprehensive troubleshooting, frequently asked questions (FAQs), and

detailed protocols for the safe handling and disposal of waste containing 4-(Bromomethyl)-3-
fluorobenzonitrile (CAS No. 105942-09-4). This material is a versatile but hazardous reagent

used in pharmaceutical development, particularly in the synthesis of anti-cancer agents and

other bioactive compounds.[1] Adherence to proper disposal protocols is critical to ensure

personnel safety and environmental compliance.

Part 1: Immediate Hazard Assessment & Key Safety
Data
Before handling any waste, it is imperative to understand the inherent risks associated with 4-
(Bromomethyl)-3-fluorobenzonitrile. Mismanagement of this substance can lead to severe

health consequences and dangerous chemical reactions.

Hazard Identification Diagram
The diagram below illustrates the primary hazards associated with the molecular structure of 4-
(Bromomethyl)-3-fluorobenzonitrile.
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Hazard Profile: 4-(Bromomethyl)-3-fluorobenzonitrile

Primary Hazards

4-(Bromomethyl)-3-fluorobenzonitrile

C₈H₅BrFN

Toxic

 Harmful/Toxic if Swallowed,
 Inhaled, or in Contact with Skin

Corrosive

 Causes Severe Skin Burns
 and Eye Damage

Halogenated Waste

 Contains Bromine & Fluorine:
 Requires Segregation

Reactive
 Incompatible with Acids,

 Strong Bases, & Oxidizers
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1. Identify Waste Type

2. Select & Label Container

3. Final Action

Waste Generation Point
(Experiment Complete)

Unreacted Solid or
Contaminated Powder

Solutions in Organic
Solvents

Contaminated Labware
(Gloves, Pipettes, Paper)

Labeled 'Halogenated
Organic SOLID Waste'

Segregate as Solid

Labeled 'Halogenated
Organic LIQUID Waste'

Segregate as Liquid

Labeled 'Contaminated
SOLID Waste'

Segregate as Solid

Store in Satellite
Accumulation Area

Request EHS Pickup

When full or per
institutional timeline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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